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Compound of Interest

Compound Name: 2,3-Dimethylbutan-1-ol

Cat. No.: B103374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
These application notes provide a comprehensive overview of the potential use of 2,3-
Dimethylbutan-1-ol as a fragrance ingredient. Due to a lack of specific published data on the

odor profile of 2,3-Dimethylbutan-1-ol, this document draws analogies from structurally similar

C6 branched-chain and straight-chain alcohols. The protocols outlined below are based on

established methodologies for the sensory and stability evaluation of fragrance materials. A

structurally similar tertiary alcohol, 2,3-dimethyl-2-butanol (thexyl alcohol), is noted as "not for

fragrance use," a factor that warrants careful consideration in the evaluation of 2,3-
Dimethylbutan-1-ol.[1]

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2,3-Dimethylbutan-1-ol is
presented in Table 1. These properties are crucial for understanding its behavior in fragrance

formulations, particularly its volatility and solubility.

Table 1: Physicochemical Properties of 2,3-Dimethylbutan-1-ol
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Property Value

Molecular Formula C₆H₁₄O

Molecular Weight 102.17 g/mol

Appearance Colorless liquid

Boiling Point 120-121 °C

Flash Point 29 °C (closed cup)

Density 0.823 g/mL at 25 °C

Refractive Index n20/D 1.417

(Data sourced from publicly available chemical databases)

Postulated Odor Profile
Direct sensory data for 2,3-Dimethylbutan-1-ol is not readily available in the current literature.

However, based on the odor characteristics of other C6 alcohols, a potential olfactory profile

can be postulated. Straight-chain hexanol is characterized by "green," "fruity," and "fatty" notes.

Branched-chain alcohols can introduce different facets, sometimes adding complexity or,

conversely, undesirable chemical notes. Therefore, 2,3-Dimethylbutan-1-ol may exhibit a

combination of these characteristics, potentially with a more chemical or camphoraceous

nuance due to the methyl branching.

Safety and Toxicology
The safety of branched-chain saturated alcohols (BCSA) as a group of fragrance ingredients

has been evaluated. Studies have shown no evidence of skin irritation in humans at

concentrations of 2-10%.[2] While undiluted materials can cause eye irritation, at typical

fragrance use levels (0.001% to 1.7%), this is not considered a concern.[2] The BCSA group

has a low potential for skin sensitization and is not expected to elicit phototoxicity or

photoallergy.[2] Overall, the expert panel concluded that there are no safety concerns for BCSA

at the current levels of use and exposure.[2]
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Sensory Evaluation Protocol: Odor Profile
Characterization
This protocol outlines the methodology for determining the odor profile of 2,3-Dimethylbutan-
1-ol using a trained sensory panel.

Objective: To characterize the olfactory properties of 2,3-Dimethylbutan-1-ol.

Materials:

2,3-Dimethylbutan-1-ol (high purity)

Ethanol (perfumer's grade, odorless)

Dipropylene glycol (DPG)

Glass smelling strips

Coded sample vials

Odor-free evaluation booths

Procedure:

Panel Selection: A panel of 8-12 trained sensory assessors with demonstrated olfactory

acuity is required.

Sample Preparation:

Prepare a 10% dilution of 2,3-Dimethylbutan-1-ol in ethanol.

Prepare a 1% dilution of 2,3-Dimethylbutan-1-ol in DPG for evaluation over time.

Evaluation:

Dip smelling strips into the prepared solutions and allow the solvent to evaporate for a few

seconds.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b103374?utm_src=pdf-body
https://www.benchchem.com/product/b103374?utm_src=pdf-body
https://www.benchchem.com/product/b103374?utm_src=pdf-body
https://www.benchchem.com/product/b103374?utm_src=pdf-body
https://www.benchchem.com/product/b103374?utm_src=pdf-body
https://www.benchchem.com/product/b103374?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Present the coded samples to the panelists in a randomized order.

Panelists will evaluate the odor at different time intervals (top note, mid note, and base

note) and record their descriptions using a standardized fragrance vocabulary.

Data Analysis: Compile the descriptors from all panelists and create a comprehensive odor

profile, including intensity ratings for each characteristic.

Sample Preparation

Evaluation Data Analysis

Prepare 10% solution in Ethanol

Dip Smelling Strips

Prepare 1% solution in DPG

Present Coded Samples to Panel Record Odor Descriptors Compile Descriptors Generate Odor Profile

Click to download full resolution via product page

Caption: Sensory Evaluation Workflow for Odor Profiling.

Stability Testing Protocol: Accelerated Aging in an
Ethanolic Solution
This protocol describes an accelerated stability test to evaluate the chemical stability of 2,3-
Dimethylbutan-1-ol in a typical fragrance solvent.

Objective: To assess the stability of 2,3-Dimethylbutan-1-ol in an ethanolic solution under

accelerated aging conditions.

Materials:

1% solution of 2,3-Dimethylbutan-1-ol in perfumer's grade ethanol

Control sample (perfumer's grade ethanol)

Incubator/oven set to 40°C
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UV light cabinet

Gas Chromatography-Mass Spectrometry (GC-MS) equipment

Coded, sealed glass vials

Procedure:

Sample Preparation: Prepare multiple vials of the 1% solution and the control.

Storage Conditions:

Store one set of samples at 40°C in the dark.

Store a second set of samples under UV light at room temperature.

Store a third set as a reference at room temperature in the dark.

Analysis:

At specified time points (e.g., 1, 2, 4, 8, and 12 weeks), remove a sample from each

condition.

Analyze the samples and the corresponding controls by GC-MS to identify any

degradation products or changes in the concentration of 2,3-Dimethylbutan-1-ol.

Conduct a sensory evaluation of the aged samples against the reference to detect any

olfactory changes.

Data Interpretation: Compare the chemical and sensory data over time to determine the

stability of the material under the tested conditions.
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Storage Conditions

Analysis at Time Points (1-12 weeks)

Prepare 1% Solution in Ethanol

40°C DarkUV Light, RT RT Dark (Reference)

GC-MS Analysis Sensory Evaluation

Determine Stability Profile

Click to download full resolution via product page

Caption: Accelerated Stability Testing Workflow.

Application in Fragrance Formulations
Based on the postulated odor profile, 2,3-Dimethylbutan-1-ol could potentially be used to:

Add a fresh, green, or subtly fruity top note to a fragrance.

Provide a diffusive, alcoholic lift in the initial impression of a perfume.

Act as a modifier for other green or fruity notes, potentially adding a unique, crisp nuance.

The typical use level for a novel material like this would be low, starting from 0.01% to 0.5% in

a fragrance concentrate, pending the outcome of sensory and stability evaluations.

Data Summary
Table 2: Postulated Odor Characteristics of 2,3-Dimethylbutan-1-ol (Analog Inference)
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Odor Family
Potential
Descriptors

Intensity Volatility

Green Fresh-cut grass, leafy Medium High (Top Note)

Fruity Unripe fruit, pear-like Low to Medium High (Top Note)

Chemical
Camphoraceous,

solvent-like
Low High (Top Note)

Table 3: Stability Testing Parameters

Condition Temperature Duration Analysis

Accelerated Heat 40°C 12 weeks GC-MS, Sensory

UV Exposure Room Temperature 12 weeks GC-MS, Sensory

Reference Room Temperature 12 weeks GC-MS, Sensory

Conclusion
2,3-Dimethylbutan-1-ol is a branched-chain C6 alcohol with potential for use in fragrance

applications, although it is currently not widely documented for this purpose. Its postulated odor

profile, based on similar C6 alcohols, suggests fresh, green, and potentially fruity notes.

However, the "not for fragrance use" designation of the structurally similar thexyl alcohol

warrants a thorough investigation of its olfactory and safety profile before incorporation into

consumer products. The provided protocols for sensory evaluation and stability testing offer a

robust framework for such an investigation. Researchers and formulators are advised to

conduct comprehensive in-house testing to determine the true character and performance of

this ingredient.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b103374?utm_src=pdf-body
https://www.benchchem.com/product/b103374?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. thexyl alcohol, 594-60-5 [thegoodscentscompany.com]

2. A safety assessment of branched chain saturated alcohols when used as fragrance
ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: 2,3-Dimethylbutan-1-
ol in Fragrance Formulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103374#using-2-3-dimethylbutan-1-ol-in-fragrance-
formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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